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Compound of Interest

Compound Name: Sodium lauroyl lactylate

Cat. No.: B077798 Get Quote

Essential Safety and Handling Guide for Sodium
Lauroyl Lactylate
This guide provides crucial safety and logistical information for the handling and disposal of

Sodium Lauroyl Lactylate, tailored for laboratory and drug development professionals.

Following these procedures will help ensure a safe working environment and proper

management of this chemical.

Personal Protective Equipment (PPE)
When handling Sodium Lauroyl Lactylate, especially in its concentrated or powder form,

appropriate personal protective equipment is essential to minimize exposure and ensure

personal safety.
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PPE Category Item Specifications and Use

Eye Protection

Safety glasses with side-

shields, goggles, or a face

shield

Recommended to protect

against dust particles and

splashes. Tightly fitting safety

goggles are suggested.[1]

Hand Protection Chemical-resistant gloves

Handle with gloves, which

must be inspected before use.

Wash and dry hands after

handling.[1]

Respiratory Protection NIOSH-approved respirator

A dust mask is suitable under

normal conditions.[2] If

exposure limits are exceeded

or irritation is experienced, a

full-face respirator should be

used.[1]

Body Protection Protective clothing

Wear a lab coat or other

protective clothing to prevent

skin contact.[1] For larger spills

or significant handling, a

complete suit protecting

against chemicals may be

necessary.[3]

Operational Plan: From Receipt to Disposal
A systematic approach to handling Sodium Lauroyl Lactylate is critical for safety and

maintaining the integrity of the product.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1][4][5]

Keep away from heat, flames, and oxidizing agents.[6]
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2. Handling and Use:

Ensure adequate ventilation in the handling area to minimize dust or aerosol formation.[4][6]

[7]

Avoid contact with skin and eyes.[1][7]

Use non-sparking tools to prevent fire hazards from electrostatic discharge.[1]

After use, ensure the container is properly sealed to prevent discoloration.[6]

3. Spill Management:

In case of a spill, evacuate personnel from the immediate area.

For small spills, mechanically take up the material and place it in a suitable container for

disposal.[4][5] A vacuum with a HEPA filter is recommended.[4][5]

Avoid creating dust.[4][5]

Wash the spill area with soap and water after the material has been collected.[6]

4. Disposal:

Dispose of Sodium Lauroyl Lactylate and its containers in accordance with local, state,

and federal regulations.[1]

If possible, recover the product. Otherwise, disposal in an authorized landfill or incineration is

recommended.[6]

Do not discharge into sewer systems.[1]
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Safe Handling Workflow for Sodium Lauroyl Lactylate
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A diagram illustrating the safe handling workflow for Sodium Lauroyl Lactylate.
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First Aid Measures
Immediate and appropriate first aid is crucial in the event of accidental exposure.

Exposure Route First Aid Protocol

Eye Contact

Immediately rinse with water for at least 15

minutes, keeping eyelids open.[1][6] If irritation

persists, seek medical attention.[5]

Skin Contact

Remove contaminated clothing.[1][6] Wash the

affected area with soap and plenty of water.[1] If

irritation develops, consult a physician.[3]

Inhalation

Move the person to fresh air.[1][6] If breathing is

difficult, provide oxygen. If the person is not

breathing, give artificial respiration.[1][5] Seek

medical attention.[5]

Ingestion

Do not induce vomiting.[1][6] Rinse the mouth

with water.[1] Never give anything by mouth to

an unconscious person.[1][5] Seek immediate

medical advice.[5][6]
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A diagram outlining the first aid decision process for different exposure routes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://5.imimg.com/data5/SELLER/Doc/2025/4/501855420/IL/MT/QX/225129349/sodium-lauroyl-lactylate.pdf
https://www.ingredientstodiefor.com/pdfsds.php?sds_id=18&item_id=200
https://www.ingredientstodiefor.com/files/Sodium%20Lauroyl%20Lactylate%20MSDS.pdf
https://wap.guidechem.com/msds/13557-75-0.html
https://www.benchchem.com/product/b077798#personal-protective-equipment-for-handling-sodium-lauroyl-lactylate
https://www.benchchem.com/product/b077798#personal-protective-equipment-for-handling-sodium-lauroyl-lactylate
https://www.benchchem.com/product/b077798#personal-protective-equipment-for-handling-sodium-lauroyl-lactylate
https://www.benchchem.com/product/b077798#personal-protective-equipment-for-handling-sodium-lauroyl-lactylate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b077798?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

